Benzyl chloride
Benzyl chloride
Benzyl chloride (BzCl) is an organochlorine compound, which is widely used in organic synthesis for the preparation of useful chemical building blocks.
Benzyl chloride appears as a colorless liquid with an irritating odor. Toxic by inhalation and skin absorption. Flash point 153°F. Slightly soluble in water. Corrosive to metals and tissue. A lachrymator. Density 9.2 lb /gal.
Benzyl chloride, also known as alpha-chlortoluol or a-chlorotoluene, belongs to the class of organic compounds known as benzyl chlorides. These are organic compounds containing a benzene skeleton substituted with a chloromethyl group. Benzyl chloride exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, benzyl chloride is primarily located in the membrane (predicted from logP). Benzyl chloride exists in all eukaryotes, ranging from yeast to humans.
Benzyl chloride is a member of the class of benzyl chlorides that is toluene substituted on the alpha-carbon with chlorine.
Benzyl chloride appears as a colorless liquid with an irritating odor. Toxic by inhalation and skin absorption. Flash point 153°F. Slightly soluble in water. Corrosive to metals and tissue. A lachrymator. Density 9.2 lb /gal.
Benzyl chloride, also known as alpha-chlortoluol or a-chlorotoluene, belongs to the class of organic compounds known as benzyl chlorides. These are organic compounds containing a benzene skeleton substituted with a chloromethyl group. Benzyl chloride exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, benzyl chloride is primarily located in the membrane (predicted from logP). Benzyl chloride exists in all eukaryotes, ranging from yeast to humans.
Benzyl chloride is a member of the class of benzyl chlorides that is toluene substituted on the alpha-carbon with chlorine.
Brand Name:
Vulcanchem
CAS No.:
100-44-7
VCID:
VC21106206
InChI:
InChI=1S/C7H7Cl/c8-6-7-4-2-1-3-5-7/h1-5H,6H2
SMILES:
C1=CC=C(C=C1)CCl
Molecular Formula:
C7H7Cl
C6H5CH2Cl
C7H7Cl
C6H5CH2Cl
C7H7Cl
Molecular Weight:
126.58 g/mol
Benzyl chloride
CAS No.: 100-44-7
Cat. No.: VC21106206
Molecular Formula: C7H7Cl
C6H5CH2Cl
C7H7Cl
Molecular Weight: 126.58 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Benzyl chloride (BzCl) is an organochlorine compound, which is widely used in organic synthesis for the preparation of useful chemical building blocks. Benzyl chloride appears as a colorless liquid with an irritating odor. Toxic by inhalation and skin absorption. Flash point 153°F. Slightly soluble in water. Corrosive to metals and tissue. A lachrymator. Density 9.2 lb /gal. Benzyl chloride, also known as alpha-chlortoluol or a-chlorotoluene, belongs to the class of organic compounds known as benzyl chlorides. These are organic compounds containing a benzene skeleton substituted with a chloromethyl group. Benzyl chloride exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, benzyl chloride is primarily located in the membrane (predicted from logP). Benzyl chloride exists in all eukaryotes, ranging from yeast to humans. Benzyl chloride is a member of the class of benzyl chlorides that is toluene substituted on the alpha-carbon with chlorine. |
|---|---|
| CAS No. | 100-44-7 |
| Molecular Formula | C7H7Cl C6H5CH2Cl C7H7Cl |
| Molecular Weight | 126.58 g/mol |
| IUPAC Name | chloromethylbenzene |
| Standard InChI | InChI=1S/C7H7Cl/c8-6-7-4-2-1-3-5-7/h1-5H,6H2 |
| Standard InChI Key | KCXMKQUNVWSEMD-UHFFFAOYSA-N |
| Impurities | Benzyl chloride is sold in two quality grades, identified as ''benzyl chloride, pure'' and ''benzyl chloride, pure and stabilized''. Their assay is in both cases > 99 %. Impurities include benzal chloride, toluene, chlorotoluene, chlorobenzene, and hydrogen chloride. Benzyl chloride available in the USA ... has maximum of 1.0% benzal chloride, chlorotoluenes and toluene. ... One stabilized grade of benzyl chloride contained a fixed amount of sodium carbonate solution or propylene oxide. Benzaldehyde, benzyl alcohol, toluene, chloro derivatives of toluene, and dibenzyl ether are compounds that may be found as impurities in technical benzyl chloride. |
| SMILES | C1=CC=C(C=C1)CCl |
| Canonical SMILES | C1=CC=C(C=C1)CCl |
| Boiling Point | 354 °F at 760 mm Hg (EPA, 1998) 179.0 °C 174 °C 179 °C 354°F |
| Colorform | Colorless to slightly yellow liquid |
| Flash Point | 153 °F (EPA, 1998) 153 °F (67 °C) (closed cup) 74 °C (open cup) 67 °C c.c. 153°F |
| Melting Point | -54 to -45 °F (EPA, 1998) -45.0 °C -39.4 °C ~-43 °C -38°F |
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